3-Diazotetrahydrofuran-2,4-dione

• Molecular Formula: C4H2N2O3
• Molecular Weight: 126.07 g/mol
• IUPAC Name: 3-diazooxolane-2,4-dione
• InChI: InChI=1S/C4H2N2O3/c5-6-3-2(7)1-9-4(3)8/h1H2
• InChI Key: AUBQVSBGLGKIHN-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)C(=[N+]=[N-])C(=O)O1

Description

3-Diazotetrahydrofuran-2,4-dione is a useful research compound. Its molecular formula is C4H2N2O3 and its molecular weight is 126.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To tetronic acid (5.00 g, 49.9 mmol) in CH2Cl2 (250 mL) at 0° C. were added Et3N (8.3 mL, 59.6 mmol) and tosyl azide (7.37 g, 37.4 mmol). After a period of 2 h at r.t., the reaction mixture was partitioned between NH4OAc (25%) and CH2Cl2. The organic phase was dried over Na2SO4, filtered and evaporated under reduced pressure. The resulting mixture was purified by flash chromatography (20% to 35% EtOAc in Hexane) to provide 1.4 g of the title compound as a white solid.